1-(3-Chlorophenyl)-3-(2-cyclopropyl-2-hydroxypropyl)urea

• IUPAC Name: 1-(3-chlorophenyl)-3-(2-cyclopropyl-2-hydroxypropyl)urea
• InChI: InChI=1S/C13H17ClN2O2/c1-13(18,9-5-6-9)8-15-12(17)16-11-4-2-3-10(14)7-11/h2-4,7,9,18H,5-6,8H2,1H3,(H2,15,16,17)
• InChI Key: HOTVGJVOVPNURR-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)NC1=CC(=CC=C1)Cl)(C2CC2)O
• Molecular Formula: C13H17ClN2O2
• Molecular Weight: 268.74 g/mol

Description

1-(3-Chlorophenyl)-3-(2-cyclopropyl-2-hydroxypropyl)urea, also known as CCPU, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. CCPU is a urea derivative that has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for further study.

Scientific Research Applications

Electrophilic Chlorination and Precursor Pathway Mediation

The study by Ren et al. (2021) explores the impact of urea on the formation of chlorinated aromatics, such as polychlorinated dibenzo-p-dioxins, dibenzofurans, and polychlorinated naphthalenes, mediated by copper and iron species in combustion flue gas. The research highlights urea's role in promoting direct chlorination of parent aromatics over Cu (II) chlorides and coupling reactions of chlorophenols over Fe species, while suppressing catalytic chlorination over Fe (III) chlorides and coupling reactions over Cu species. This dual action of urea, acting both as an inhibitor and a promoter in different contexts, underscores its complex influence on chlorinated aromatics formation in incineration systems (Ren et al., 2021).

Urea-Fluoride Interaction

Boiocchi et al. (2004) delved into the nature of the interaction between urea and fluoride ions, discovering that urea initially forms a hydrogen-bonded complex with fluoride, which upon addition of a second equivalent of fluoride leads to urea's deprotonation due to HF2- formation. The resulting deprotonated urea solution's ability to uptake carbon dioxide from air, forming hydrogencarbonate H-bond complexes, illustrates urea's reactive nature and its potential in chemical synthesis and environmental applications (Boiocchi et al., 2004).

Photodegradation and Hydrolysis of Pesticides

Gatidou and Iatrou (2011) investigated the photodegradation and hydrolysis of substituted urea herbicides in water, focusing on their stability under various conditions. Their findings highlight the susceptibility of certain pesticides to environmental degradation processes, which has significant implications for their persistence and toxicity in aquatic ecosystems. The research contributes to understanding the environmental fate of urea-based compounds and their potential impact on water quality (Gatidou & Iatrou, 2011).